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Compound of Interest

Compound Name: Bromoacetamido-PEG8-Boc

Cat. No.: B606380

For researchers, scientists, and drug development professionals, Bromoacetamido-PEG8-
Boc is a key bifunctional linker used in the synthesis of Proteolysis Targeting Chimeras
(PROTACS). This molecule facilitates the covalent linkage of a target protein ligand and an E3
ubiquitin ligase ligand, hijacking the cell's natural protein degradation machinery to eliminate
specific proteins of interest. This guide provides a detailed overview of its properties,
applications, and relevant experimental considerations.

Core Properties and Specifications

Bromoacetamido-PEG8-Boc is a polyethylene glycol (PEG)-based linker featuring a
bromoacetamide group at one end and a Boc-protected amine at the other. The eight-unit PEG
chain enhances solubility and provides spatial separation between the two ligands in the final
PROTAC molecule.
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Property Value Source
Molecular Formula C25H48BrNO11 [1]
Molecular Weight 618.55 g/mol [1]

CAS Number 2055041-16-0 [1]
Appearance Varies; may be a solid or liquid  [2]
Purity Typically >95% or >98% [31[4]
Solubility Soluble in DMSO [2]

Storage and Handling

Proper storage is crucial to maintain the integrity of Bromoacetamido-PEG8-Boc. For long-
term storage (months to years), it is recommended to store the compound in its pure form at
-20°C. For short-term storage (days to weeks), 0-4°C is acceptable. If dissolved in a solvent
such as DMSO, stock solutions should be stored at -80°C for up to six months or -20°C for up
to one month to prevent degradation.[2]

Application in PROTAC Synthesis

The primary application of Bromoacetamido-PEG8-Boc is as a linker in the construction of
PROTACSs.[1][5][6] PROTACSs are heterobifunctional molecules that recruit an E3 ubiquitin
ligase to a target protein, leading to the ubiquitination and subsequent degradation of the target
protein by the proteasome.[1] The bromoacetamide group provides a reactive handle for
conjugation to a nucleophile, such as a thiol group on a cysteine residue, while the Boc-
protected amine allows for subsequent deprotection and linkage to another molecule.
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Reactants

T . Target Protein Ligand E3 Ligase Ligand
RO E R SE R RS (with nucleophile, e.g., -SH) (with electrophile or activatable group)

Syntheiés Steps

Step 1: Conjugation
(Bromoacetamide reaction)

Step 2: Deprotection
(Boc removal)

Step 3: Final Conjugation

Final Broduct

Functional PROTAC Molecule
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Step 1: First Conjugation

Bromoacetamido-PEG8-Boc +
Thiol-containing Ligand 1

4

y
Reaction in Aprotic Solvent
with Base (e.g., DIPEA)
\
Purification (e.g., HPLC)

A

A
Boc-Protected Intermediate

Step 2: P;?C Deprotection

Treatment with Acid
(e.g., TFAin DCM)

A

y
Solvent Evaporation

A4

Amine-Intermediate

Step 3: Second Conjugation

Amine-Intermediate +

Carboxylic Acid Ligand 2

\4

Peptide Coupling Reaction
(e.g., HATU, DIPEA)

Final Purification (HPLC)

Final PROTAC Molecule
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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peg8-boc]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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